N-Vinylcaprolactam
Cat. No. B7770962
Key on ui cas rn:
25189-83-7
M. Wt: 139.19 g/mol
InChI Key: JWYVGKFDLWWQJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[C:3]1(=[O:10])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][NH:9]1.[CH:1]#[CH:2]>>[CH:1](=[CH2:2])[N:9]1[C:3](=[O:10])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCCCCN1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C#C
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CN1CCCCCC1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[C:3]1(=[O:10])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][NH:9]1.[CH:1]#[CH:2]>>[CH:1](=[CH2:2])[N:9]1[C:3](=[O:10])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCCCCN1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C#C
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C=CN1CCCCCC1=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
